3-amino-N-(3,3,3-trifluoropropyl)cyclopentane-1-carboxamide

• IUPAC Name: 3-amino-N-(3,3,3-trifluoropropyl)cyclopentane-1-carboxamide
• InChI: InChI=1S/C9H15F3N2O/c10-9(11,12)3-4-14-8(15)6-1-2-7(13)5-6/h6-7H,1-5,13H2,(H,14,15)
• InChI Key: RFDHMAXBMSMKPG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC1C(=O)NCCC(F)(F)F)N
• Molecular Formula: C9H15F3N2O
• Molecular Weight: 224.22 g/mol

Description

3-amino-N-(3,3,3-trifluoropropyl)cyclopentane-1-carboxamide is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is also known as BMS-986142 and is a selective inhibitor of tyrosine kinase 2 (TYK2). TYK2 plays a crucial role in the immune system and is involved in the signaling pathway of various cytokines. Inhibition of TYK2 has been shown to have therapeutic benefits in various autoimmune diseases and inflammatory disorders.

Mechanism of Action

TYK2 is a non-receptor tyrosine kinase that is involved in the signaling pathway of various cytokines, including interleukin-12 (IL-12), IL-23, and type I interferons. These cytokines play a crucial role in the immune system and are involved in the pathogenesis of various autoimmune diseases and inflammatory disorders. Inhibition of TYK2 blocks the signaling pathway of these cytokines, leading to a reduction in inflammation and autoimmune responses.
Biochemical and Physiological Effects:
3-amino-N-(3,3,3-trifluoropropyl)cyclopentane-1-carboxamide has been shown to be a selective inhibitor of TYK2. Inhibition of TYK2 leads to a reduction in the signaling pathway of various cytokines, including IL-12, IL-23, and type I interferons. This reduction in cytokine signaling leads to a reduction in inflammation and autoimmune responses. The compound has also been shown to have antitumor activity in preclinical studies.

Advantages and Limitations for Lab Experiments

The synthesis of 3-amino-N-(3,3,3-trifluoropropyl)cyclopentane-1-carboxamide has been optimized to yield high purity and high yield of the final product. The compound has also been extensively characterized in preclinical studies. However, the compound has limitations in terms of its pharmacokinetic properties, such as poor solubility and metabolic stability. These limitations need to be addressed in future studies to improve the therapeutic potential of the compound.

Future Directions

For 3-amino-N-(3,3,3-trifluoropropyl)cyclopentane-1-carboxamide include further optimization of the synthesis method to improve the yield and purity of the final product. The compound's pharmacokinetic properties need to be improved to increase its bioavailability and metabolic stability. The compound's therapeutic potential needs to be further studied in preclinical and clinical studies to evaluate its efficacy and safety in various autoimmune diseases and inflammatory disorders. The compound's antitumor activity needs to be further studied to evaluate its potential as an anticancer agent.

Synthesis Methods

The synthesis of 3-amino-N-(3,3,3-trifluoropropyl)cyclopentane-1-carboxamide involves a series of chemical reactions. The starting material for the synthesis is 3,3,3-trifluoropropylamine, which is reacted with cyclopentanone to form 3-amino-3-(cyclopentylamino)propan-1-ol. This intermediate is then treated with phosgene to form the corresponding isocyanate, which is then reacted with ammonia to form 3-amino-N-(3,3,3-trifluoropropyl)cyclopentane-1-carboxamide. The synthesis method has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

3-amino-N-(3,3,3-trifluoropropyl)cyclopentane-1-carboxamide has shown therapeutic potential in various autoimmune diseases and inflammatory disorders. It has been shown to be a selective inhibitor of TYK2, which is involved in the signaling pathway of various cytokines. Inhibition of TYK2 has been shown to have therapeutic benefits in diseases such as psoriasis, multiple sclerosis, and inflammatory bowel disease. The compound has also been shown to have antitumor activity in preclinical studies.